Cas no 1855543-30-4 (2-Bromo-3-fluorophenylacetylene)

2-Bromo-3-fluorophenylacetylene is a halogenated aromatic acetylene compound with the molecular formula C₈H₄BrF. This versatile intermediate is particularly valuable in organic synthesis, especially in cross-coupling reactions such as Sonogashira, Suzuki, and Heck couplings, due to its reactive bromo and fluoro substituents. The presence of both electron-withdrawing groups enhances its utility in constructing complex fluorinated aromatic systems, which are of interest in pharmaceuticals, agrochemicals, and materials science. Its stability under standard conditions and compatibility with various catalytic systems make it a reliable building block for tailored molecular architectures. The compound is typically handled under inert atmospheres to preserve its reactivity.
2-Bromo-3-fluorophenylacetylene structure
1855543-30-4 structure
Product Name:2-Bromo-3-fluorophenylacetylene
CAS No:1855543-30-4
MF:
MW:
MDL:MFCD28127154
CID:4624158
PubChem ID:99769480
Update Time:2025-06-08

2-Bromo-3-fluorophenylacetylene Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-3-fluorophenylacetylene
    • MDL: MFCD28127154

2-Bromo-3-fluorophenylacetylene Pricemore >>

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Additional information on 2-Bromo-3-fluorophenylacetylene

Introduction to 2-Bromo-3-fluorophenylacetylene (CAS No. 1855543-30-4)

The compound 2-Bromo-3-fluorophenylacetylene (CAS No. 1855543-30-4) is a highly versatile and intriguing molecule that has garnered significant attention in the field of organic synthesis and pharmaceutical research. Its unique structural features, characterized by the presence of both bromine and fluorine substituents on a phenyl ring, coupled with an acetylene functional group, make it a valuable building block for the development of novel chemical entities.

In recent years, the demand for specialized intermediates in drug discovery has surged, driven by the need for more efficient and targeted therapeutic agents. The 2-Bromo-3-fluorophenylacetylene molecule stands out due to its ability to participate in a wide range of chemical reactions, including cross-coupling reactions, which are pivotal in constructing complex molecular architectures. These reactions are particularly useful in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active molecules.

The bromine substituent in the 2-Bromo-3-fluorophenylacetylene structure provides a convenient handle for further functionalization via palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Heck, and Sonogashira couplings. These reactions enable the introduction of diverse functional groups at specific positions, facilitating the generation of structurally diverse libraries of compounds. This property makes it an invaluable reagent in medicinal chemistry campaigns aimed at identifying new drug candidates.

The fluorine atom, on the other hand, is known for its significant impact on the pharmacokinetic and pharmacodynamic properties of pharmaceutical compounds. The presence of fluorine can enhance metabolic stability, improve binding affinity to biological targets, and modulate lipophilicity. Consequently, the incorporation of fluorine into drug molecules has become a cornerstone strategy in modern drug design. The 2-Bromo-3-fluorophenylacetylene compound offers a straightforward route to access fluorinated derivatives through subsequent nucleophilic substitution or metal-catalyzed coupling reactions.

Recent advancements in synthetic methodologies have further highlighted the utility of 2-Bromo-3-fluorophenylacetylene. For instance, transition-metal-catalyzed reactions have been optimized to achieve high selectivity and yield, making it possible to construct complex molecular frameworks with minimal side products. These improvements have not only streamlined synthetic routes but also opened new avenues for exploring novel chemical space.

In the realm of pharmaceutical research, the 2-Bromo-3-fluorophenylacetylene molecule has been employed in various studies aimed at developing new therapeutic agents. Its structural motifs are reminiscent of several known bioactive compounds, suggesting its potential as a precursor for drugs targeting different disease pathways. For example, researchers have explored its use in synthesizing inhibitors of kinases and other enzymes involved in cancer metabolism. The ability to rapidly modify its structure allows for rapid screening and optimization of lead compounds.

The acetylene group in 2-Bromo-3-fluorophenylacetylene is another key feature that contributes to its reactivity and utility. Acetylenes can undergo a variety of transformations, including hydrofunctionalization reactions that introduce alcohols, amines, or thiols at specific positions. These reactions are particularly useful for generating compounds with enhanced solubility or bioavailability. Additionally, acetylenes can be polymerized or used in photoredox catalysis, expanding their applications beyond traditional cross-coupling chemistry.

The combination of these structural features makes 2-Bromo-3-fluorophenylacetylene a compelling candidate for further exploration in both academic and industrial settings. As synthetic chemistry continues to evolve, new methodologies will undoubtedly emerge that leverage its unique properties even further. This compound exemplifies how small changes in molecular architecture can lead to significant advancements in chemical synthesis and drug discovery.

In conclusion, the compound 2-Bromo-3-fluorophenylacetylene (CAS No. 1855543-30-4) represents a fascinating intersection of structural complexity and reactivity. Its role as a versatile intermediate in organic synthesis and pharmaceutical research underscores its importance as a tool for innovation. With ongoing research efforts aimed at uncovering new applications and optimizing synthetic protocols, this molecule is poised to remain a cornerstone of modern chemical development.

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